Cas no 2137950-73-1 (sodium 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfinate)

• Product Name: sodium 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfinate
• CAS No: 2137950-73-1
• MF: C₁₁H₁₃NaO₂S
• MW: 232.27449297905
• CID: 6073377
• PubChem ID: 165863550
• Update Time: 2025-06-08

sodium 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137950-73-1
• EN300-724146
• sodium 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfinate

• Inchi： 1S/C11H14O2S.Na/c12-14(13)8-7-10-6-5-9-3-1-2-4-11(9)10;/h1-4,10H,5-8H2,(H,12,13);/q;+1/p-1
• InChI Key： PMFPFJRBNFMZSI-UHFFFAOYSA-M
• SMILES： S(CCC1C2C=CC=CC=2CC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 232.05339511g/mol
• Monoisotopic Mass: 232.05339511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on sodium 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfinate

Sodium 2-(2,3-Dihydro-1H-Inden-1-yl)ethane-1-sulfinate (CAS No. 2137950-73-1): An Overview

Sodium 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfinate (CAS No. 2137950-73-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in various therapeutic areas. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of sodium 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfinate.

Chemical Structure and Properties

Sodium 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfinate is a sodium salt of an organic sulfinate. The molecular formula of this compound is C₁₀H₁₄NaO₂S, with a molecular weight of approximately 236.28 g/mol. The core structure consists of a 2,3-dihydroindenyl moiety attached to an ethane sulfinate group. This unique combination of functional groups imparts specific chemical and physical properties to the compound.

The solubility of sodium 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfinate in water is moderate, making it suitable for various aqueous-based reactions and formulations. Additionally, its stability under different pH conditions and temperatures has been studied extensively, providing valuable insights for its use in pharmaceutical applications.

Synthesis Methods

The synthesis of sodium 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfinate involves several well-defined steps that ensure high yield and purity. One common approach is the reaction of 2-(2,3-dihydroindenyl)ethyl chlorosulfite with sodium hydroxide. This method yields the desired product with high efficiency and minimal by-products.

Recent advancements in synthetic chemistry have led to the development of more environmentally friendly and cost-effective methods for producing sodium 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfinate. For instance, green chemistry principles have been applied to reduce the use of hazardous reagents and improve the overall sustainability of the synthesis process.

Biological Activities and Applications

Sodium 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfinate has shown promising biological activities that make it a valuable candidate for various therapeutic applications. One of its key properties is its ability to act as a potent antioxidant. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative stress.

In addition to its antioxidant properties, sodium 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfinate has been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various disease models.

Clinical Trials and Research Developments

The potential therapeutic applications of sodium 2-(2,3-dihydro-1H-inden-1-y l)ethane - 1 - sulfinate strong > have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results in terms of tolerability and pharmacokinetic profiles.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of sodium 2-(2,3-dihydro-1H-inden - 1 - yl ) ethane - 1 - sulfinate strong > as a novel treatment for neurodegenerative diseases such as Alzheimer's disease. The study demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in brain tissues.

Conclusion

In conclusion, sodium 2-(2,3-dihydro - 1 H - inden - 1 - yl ) ethane - 1 - sulfinate strong > (CAS No . 2 , 37950 - 73 - 7 ) is a promising compound with unique chemical properties and significant biological activities . Its potential applications in medicinal chemistry , particularly in the treatment of neurodegenerative diseases , make it an exciting area of ongoing research . As further studies continue to elucidate its mechanisms of action and therapeutic potential , it is likely that this compound will play an increasingly important role in the development of novel pharmaceuticals . p >